Cas no 1704492-88-5 (Tert-butyl 2-((2-(imidazo[2,1-b]thiazol-6-yl)phenyl)carbamoyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-((2-(imidazo[2,1-b]thiazol-6-yl)phenyl)carbamoyl)pyrrolidine-1-carboxylate
• CAS No: 1704492-88-5
• MF: C₂₁H₂₄N₄O₃S
• MW: 412.505263328552
• CID: 6178227
• PubChem ID: 90626031
• Update Time: 2025-05-25

Tert-butyl 2-((2-(imidazo[2,1-b]thiazol-6-yl)phenyl)carbamoyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS025099489
• tert-butyl 2-((2-(imidazo[2,1-b]thiazol-6-yl)phenyl)carbamoyl)pyrrolidine-1-carboxylate
• F6469-0368
• 1704492-88-5
• tert-butyl 2-[(2-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)carbamoyl]pyrrolidine-1-carboxylate
• tert-butyl 2-[(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)carbamoyl]pyrrolidine-1-carboxylate
• Tert-butyl 2-((2-(imidazo[2,1-b]thiazol-6-yl)phenyl)carbamoyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C21H24N4O3S/c1-21(2,3)28-20(27)25-10-6-9-17(25)18(26)22-15-8-5-4-7-14(15)16-13-24-11-12-29-19(24)23-16/h4-5,7-8,11-13,17H,6,9-10H2,1-3H3,(H,22,26)
• InChI Key： WTNKIUQLQLNFOV-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(=C2)C1=CC=CC=C1NC(C1CCCN1C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 412.15691181g/mol
• Monoisotopic Mass: 412.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl 2-((2-(imidazo[2,1-b]thiazol-6-yl)phenyl)carbamoyl)pyrrolidine-1-carboxylate

Tert-butyl 2-((2-(imidazo[2,1-b]thiazol-6-yl)phenyl)carbamoyl)pyrrolidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 2-((2-(imidazo[2,1-b]thiazol-6-yl)phenyl)carbamoyl)pyrrolidine-1-carboxylate is a complex organic compound with the CAS number 1704492-88-5. This compound belongs to the class of tert-butyl esters and features a pyrrolidine ring substituted with a carbamoyl group and an imidazo[2,1-b]thiazole moiety. The structure of this compound is characterized by its heterocyclic components, which are known for their potential biological activities and applications in drug design.

The imidazo[2,1-b]thiazole ring system is a key structural feature of this compound. This heterocycle is known for its ability to act as a template for various bioactive molecules, particularly in the field of antitumor agents and anti-inflammatory drugs. Recent studies have highlighted the importance of such heterocycles in modulating cell signaling pathways and enzyme activities, making them valuable targets for pharmaceutical research.

The pyrrolidine ring in this compound serves as a versatile scaffold for further functionalization. Its presence contributes to the compound's flexibility and stability, which are essential properties for compounds intended for biological applications. The tert-butyl ester group further enhances the compound's solubility and bioavailability, making it a promising candidate for drug delivery systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of multicomponent reactions and stereo-selective synthesis techniques. These methods have not only improved the yield but also ensured the high purity of the final product, which is critical for its application in preclinical studies.

From a pharmacological perspective, this compound has shown potential in targeting various disease states. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with receptors involved in neurodegenerative diseases has been explored, highlighting its role in neuroprotective therapies.

The unique combination of structural features in this compound makes it a valuable tool for researchers in the field of medicinal chemistry. Its ability to modulate multiple biological pathways underscores its versatility and positions it as a candidate for further exploration in drug discovery programs.

In conclusion, Tert-butyl 2-((2-(imidazo[2,1-b]thiazol-6-yl)phenyl)carbamoyl)pyrrolidine-1-carboxylate (CAS No. 1704492-88-5) represents a significant advancement in the design of bioactive molecules. With its robust structure and promising pharmacological profile, this compound continues to be a focal point for researchers aiming to develop innovative therapeutic agents.